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The following table summarizes the major classes of phosphorus(V)-containing drugs, many of which

feature a direct carbon-nitrogen-phosphorus (C-N-P) backbone or other P-N bonds [1].

Structural Class Key Feature Example Drug(s)
Primary
Indication(s)

Phosphoric
Amides

Direct P-N bond (P-NR₂) Cyclophosphamide [1] Cancer
chemotherapy [1]

Phosphonates Direct P-C bond (P-C); often
as prodrugs with P-N bonds

Foscarnet, Tenofovir
disoproxil [1]

Antiviral (HIV,
Herpes) [1]

Phosphinates P-C bond with one organic
group (H-P=O); can be

amidated

Not specified in search
results

Not specified in
search results

Phosphine Oxides P-C bond with P=O group Not specified in search

results

Not specified in

search results

Bisphosphonates P-C-P backbone Zoledronic acid [1] Osteoporosis [1]
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The formation of P-N bonds is a critical step in synthesizing many phosphorus-containing drugs and their

precursors. The following diagram illustrates two key experimental workflows: one for creating inorganic P-

N precursors and another for building the C-N-P framework found in final drug substances.

Inorganic P-N Precursor Synthesis

Final C-N-P Molecule Synthesis

Start: Pyrophosphite (PPi(III))

Ammonolysis
Reagent: NH₄OH

Condition: Ambient

Amidophosphite
(Inorganic P-N Compound)

Oxidation
Reagents: O₂, H₂O₂, UV light

Condition: Room Temp

Monoamidophosphate (MAP)
& Diamidophosphate (DAP)

Phosphorylation
Substrate: Nucleosides
Condition: 80°C, Urea

Nucleotides
(Yield up to 65%)
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Synthetic pathways for P-N molecules and C-N-P structure formation [2]

Drug Design & Application of C-N-P Compounds

Phosphorus-containing functional groups are strategically used in drug design, primarily as prodrugs or

biomolecule analogs [1].

Prodrug Strategy for Improved Properties: Many drugs are phosphorylated (a form of P-O-C bond)

to enhance aqueous solubility for better formulation and absorption. The phosphate group is later

cleaved in vivo by enzymes like alkaline phosphatase to release the active parent drug [1]. Examples

include:

Clindamycin phosphate (Benzaclin, Cleocin), a more soluble version of the antibiotic
clindamycin for topical application [1].

Tedizolid phosphate (Sivextro), a prodrug of the antibiotic tedizolid [1].
Fosfluconazole (Prodif), a phosphate prodrug that improves the efficacy of the antifungal

fluconazole [1].

Biomolecule Analogs for Mechanism-Based Action: Another major strategy involves designing

drugs as mimics of essential biological phosphates or nucleotides. These analogs interfere with cellular

processes by acting as enzyme inhibitors or faulty substrates [1]. Notable examples are:

Sofosbuvir: A nucleotide analog that inhibits the NS5B polymerase in Hepatitis C virus [1].

Fludarabine phosphate (Fludara): A DNA synthesis inhibitor used in chronic lymphocytic
leukemia [1].

Vidarabine monophosphate: A phosphorylated antiviral for treating herpes virus infection [1].

Research and Synthesis Frontiers

Prebiotic Chemistry and the "Phosphate Problem": Research into how P-N bonds could have

formed under prebiotic conditions is a vibrant area. The "Phosphate Problem" refers to the low

solubility and reactivity of phosphate minerals on the early Earth. P-N species like amidophosphates

offer a plausible solution, as they readily phosphorylate organics like nucleosides to form nucleotides,

overcoming this key challenge in the origins of life [2].
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Modern Synthetic Methods: Beyond the inorganic pathways, modern organic synthesis heavily relies

on forming C-P bonds to create complex phosphines and other organophosphorus compounds. Key

methods include [3]:

Nucleophilic substitution of halophosphines with organometallic reagents (e.g., Grignard

reagents).
Nucleophilic attack of phosphide anions on alkyl halides.

Catalytic cross-coupling (e.g., palladium-catalyzed) to form C-P bonds.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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